Cas no 652145-60-3 (4-Piperidinecarbonitrile, 4-(2-methoxy-3-nitrophenyl)-1-methyl-)

• Product Name: 4-Piperidinecarbonitrile, 4-(2-methoxy-3-nitrophenyl)-1-methyl-
• CAS No: 652145-60-3
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 402469
• PubChem ID: 69905145
• Update Time: 2025-04-19

4-Piperidinecarbonitrile, 4-(2-methoxy-3-nitrophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarbonitrile, 4-(2-methoxy-3-nitrophenyl)-1-methyl-
• 4-(2-methoxy-3-nitrophenyl)-1-methylpiperidine-4-carbonitrile
• 652145-60-3
• SCHEMBL6814163
• DTXSID30741499

• Inchi： 1S/C14H17N3O3/c1-16-8-6-14(10-15,7-9-16)11-4-3-5-12(17(18)19)13(11)20-2/h3-5H,6-9H2,1-2H3
• InChI Key： COJBPMZOEQSZEU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1(C#N)CCN(C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.12711
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 79.4